Cas no 1643-69-2 (Benzenesulfonic acid, 3-(trifluoromethyl)-)

• Product Name: Benzenesulfonic acid, 3-(trifluoromethyl)-
• CAS No: 1643-69-2
• MF: C₇H₅F₃O₃S
• MW: 226.173011541367
• CID: 1344737
• PubChem ID: 14173365
• Update Time: 2025-04-20

Benzenesulfonic acid, 3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 3-(trifluoromethyl)-
• 3-(trifluoromethyl)benzenesulfonic acid
• SCHEMBL1894783
• LVMOKIQHDKDNBI-UHFFFAOYSA-N
• DTXSID40556930
• starbld0019402
• 1643-69-2
• 3-(Trifluoromethyl)benzene-1-sulfonic acid
• Q27449781

• Inchi： 1S/C7H5F3O3S/c8-7(9,10)5-2-1-3-6(4-5)14(11,12)13/h1-4H,(H,11,12,13)
• InChI Key： LVMOKIQHDKDNBI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(=O)(=O)O

Computed Properties

• Exact Mass: 225.99115
• Monoisotopic Mass: 225.99114968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37